2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-{[1-(4-methyl-1-piperazinyl)cyclohexyl]methyl}acetamide

• Molecular Formula: C26H37N3O5
• Molecular Weight: 471.6 g/mol
• IUPAC Name: 2-(7,8-dimethoxy-4-methyl-2-oxochromen-3-yl)-N-[[1-(4-methylpiperazin-1-yl)cyclohexyl]methyl]acetamide
• InChI: InChI=1S/C26H37N3O5/c1-18-19-8-9-21(32-3)24(33-4)23(19)34-25(31)20(18)16-22(30)27-17-26(10-6-5-7-11-26)29-14-12-28(2)13-15-29/h8-9H,5-7,10-17H2,1-4H3,(H,27,30)
• InChI Key: ZPQCYTYLEOGUTR-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2OC)OC)CC(=O)NCC3(CCCCC3)N4CCN(CC4)C

Description

2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-{[1-(4-methyl-1-piperazinyl)cyclohexyl]methyl}acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is commonly referred to as DMAC, and it is a synthetic derivative of the natural product coumarin. DMAC has been shown to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects.

Scientific Research Applications

DMAC has been the subject of numerous scientific studies due to its potential applications in medical research. One area of interest is its anti-inflammatory properties, which have been demonstrated in both in vitro and in vivo studies. DMAC has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, as well as reduce the infiltration of immune cells into inflamed tissues.
Another area of research is DMAC's antitumor activity. Studies have shown that DMAC can induce apoptosis in cancer cells and inhibit tumor growth in animal models. DMAC has also been shown to have antimicrobial activity against a range of pathogens, including bacteria and fungi.

Mechanism of Action

The mechanism of action of DMAC is not fully understood, but it is thought to involve the inhibition of key enzymes and signaling pathways. DMAC has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory mediators. DMAC also inhibits the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immune responses.
Biochemical and Physiological Effects:
DMAC has been shown to have a range of biochemical and physiological effects. In addition to its anti-inflammatory, antitumor, and antimicrobial properties, DMAC has been shown to have antioxidant activity and to protect against oxidative stress. DMAC has also been shown to have neuroprotective effects, including the ability to reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of DMAC is its broad range of biological activities, which make it a useful tool for studying various physiological processes. DMAC is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of DMAC is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on DMAC. One area of interest is its potential use as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. DMAC's anti-tumor activity also warrants further investigation, particularly in the development of novel cancer therapies. Additionally, the neuroprotective effects of DMAC suggest that it may have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further research is needed to fully understand the mechanisms of action of DMAC and to explore its potential therapeutic applications.

Synthesis Methods

The synthesis of DMAC involves a multi-step process that begins with the preparation of 7,8-dimethoxy-4-methylcoumarin. This compound is then reacted with 1-(4-methyl-1-piperazinyl)cyclohexanol to form the intermediate compound, which is subsequently treated with acetic anhydride to yield DMAC. The overall yield of this synthesis method is approximately 25%, and the purity of the final product can be improved through recrystallization.